Cas no 2138405-34-0 (4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2138405-34-0
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 6339503
• PubChem ID: 165451697
• Update Time: 2025-05-26

4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-737347
• 2138405-34-0

• Inchi： 1S/C13H13N3O4/c1-16-11(12(17)18)10(7-14-16)15-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,19)(H,17,18)
• InChI Key： RGJWECGVESWJSM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C)C=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2138405-34-0)

4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 2138405-34-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an amino substituent, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.

The benzyloxy carbonyl moiety is a common protective group in peptide synthesis and has been widely utilized in the pharmaceutical industry to stabilize reactive amine groups during synthetic processes. Its incorporation into the pyrazole core of this compound suggests potential applications in peptidomimetic chemistry, where such groups can be selectively removed under specific conditions to reveal active sites for biological interactions. This feature makes 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid a promising candidate for designing novel bioactive molecules.

Additionally, the amino group attached to the pyrazole ring introduces a site for further functionalization, enabling the creation of more complex derivatives with tailored biological activities. Pyrazole derivatives have been extensively studied for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The structural flexibility of pyrazole allows for modifications that can enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazole-based compounds in oncology research. Studies have demonstrated that certain pyrazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. For instance, modifications of the pyrazole core have led to the development of compounds that selectively target tumor-specific pathways, offering promising avenues for targeted cancer therapies. The presence of both the benzyloxy carbonyl and amino groups in 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid may facilitate further derivatization into such targeted agents.

The methyl group at the 1-position of the pyrazole ring further influences the electronic properties of the molecule, potentially affecting its reactivity and biological activity. This substitution pattern is often explored in medicinal chemistry due to its ability to modulate binding interactions with biological targets. The combination of these structural elements—benzyloxy carbonyl, amino, and methyl—makes this compound a versatile building block for designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2138405-34-0). Molecular docking studies have been employed to predict binding affinities and interactions with various biological targets, including enzymes and receptors implicated in disease pathways. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding profiles.

The compound’s potential as a precursor in peptidomimetic synthesis is another area of interest. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The protective nature of the benzyloxy carbonyl group allows for controlled deprotection steps, enabling precise assembly of complex peptide-like structures. This capability is particularly valuable in developing drugs that require specific conformations or interactions with biological targets.

Moreover, the field of medicinal chemistry has seen significant progress in leveraging biocatalysis for the synthesis of complex molecules. Enzymatic methods can be employed to introduce specific functional groups into substrates like 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid, offering an environmentally sustainable alternative to traditional synthetic routes. Such approaches align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The versatility of this compound also extends to its application as an intermediate in multi-step synthetic routes. Its structural features allow for modifications at multiple positions, enabling chemists to explore diverse chemical space and discover novel derivatives with unique properties. This adaptability is crucial in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes.

In conclusion, 4-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2138405-34-0) represents a promising candidate for further exploration in pharmaceutical research. Its structural composition—featuring a benzyloxy carbonyl, an amino group, and a methyl-substituted pyrazole core—offers numerous possibilities for functionalization and derivatization. The compound’s potential applications in peptidomimetic chemistry, oncology research, and computational drug design highlight its significance as a building block for developing next-generation therapeutics.